2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]-4(3H)-quinazolinone

• IUPAC Name: 2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]quinazolin-4-one
• InChI: InChI=1S/C23H18ClN3O4/c24-17-8-6-16(7-9-17)22-25-21-5-2-1-4-20(21)23(28)26(22)14-3-15-31-19-12-10-18(11-13-19)27(29)30/h1-2,4-13H,3,14-15H2
• InChI Key: ZLNXHUSGYYOFAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=N2)C3=CC=C(C=C3)Cl)CCCOC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C23H18ClN3O4
• Molecular Weight: 435.9 g/mol

Description

2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]-4(3H)-quinazolinone is a synthetic compound that belongs to the quinazoline class of compounds. It has been extensively studied for its potential applications in scientific research due to its unique chemical structure and pharmacological properties.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]-4(3H)-quinazolinone is not fully understood. It is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in the development and progression of various diseases. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]-4(3H)-quinazolinone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, and to inhibit the growth and proliferation of cancer cells. It has also been shown to have neuroprotective effects, and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]-4(3H)-quinazolinone in lab experiments is its ability to selectively target certain enzymes and signaling pathways that are involved in the development and progression of various diseases. This makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and administration route for this compound.

Future Directions

There are a number of future directions for the study of 2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]-4(3H)-quinazolinone. One area of research is the development of new therapeutic agents based on this compound. Another area of research is the study of its potential applications in the treatment of neurological disorders, such as Alzheimer's disease. Further studies are also needed to determine the optimal dosage and administration route for this compound, and to investigate its potential side effects and toxicity.

Scientific Research Applications

2-(4-chlorophenyl)-3-[3-(4-nitrophenoxy)propyl]-4(3H)-quinazolinone has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and neurological disorders.